tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate (TBAPC) is an organic compound that has been thoroughly studied in recent years due to its potential applications in the field of chemistry. TBAPC is a tertiary amine that is synthesized from the reaction of piperazine and 5-amino-1,3,4-oxadiazol-2-yl. It is a highly versatile compound that can be used in a variety of different applications, including as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in analytical chemistry. TBAPC has also been studied for its potential use in pharmaceuticals and drug delivery systems.
Scientific Research Applications
Tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate has been studied extensively in recent years due to its potential applications in the field of chemistry. It has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in analytical chemistry. tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate has also been studied for its potential use in pharmaceuticals and drug delivery systems.
Mechanism of Action
The mechanism of action of tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate is complex and not fully understood. It is believed that tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate acts as a proton donor, which facilitates the transfer of protons from one molecule to another. This proton transfer is believed to be the primary mechanism by which tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate catalyzes reactions.
Biochemical and Physiological Effects
tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate has been studied for its potential use in pharmaceuticals and drug delivery systems. It is believed that tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate may have an effect on the biochemical and physiological processes of the body, though the exact mechanism of action is not yet fully understood.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate has several advantages for use in laboratory experiments. It is a highly versatile compound that can be used in a variety of different applications, including as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in analytical chemistry. Additionally, tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate is relatively easy to synthesize and is relatively stable in aqueous solutions. However, tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate has some limitations for use in laboratory experiments. It is not soluble in organic solvents, so it must be used in aqueous solutions. Additionally, it is a relatively expensive compound and is not widely available.
Future Directions
There are several potential future directions for tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate research. One potential direction is to further investigate its potential use in pharmaceuticals and drug delivery systems. Additionally, tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate could be further studied for its potential use in organic synthesis, coordination chemistry, and analytical chemistry. Finally, further research could be conducted to better understand the biochemical and physiological effects of tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate and its mechanism of action.
Synthesis Methods
Tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate can be synthesized via several different methods. One of the most commonly used methods is the reaction of piperazine and 5-amino-1,3,4-oxadiazol-2-yl. This reaction is typically carried out in an aqueous solution at a temperature of around 70°C. The reaction is catalyzed by an acid, such as hydrochloric acid, and the resulting product is tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)piperazine-1-carboxylate with 5-amino-1,3,4-oxadiazole in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 4-(chloromethyl)piperazine-1-carboxylate", "5-amino-1,3,4-oxadiazole", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve tert-butyl 4-(chloromethyl)piperazine-1-carboxylate and 5-amino-1,3,4-oxadiazole in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography using a suitable eluent (e.g. ethyl acetate/hexanes).", "Step 4: Characterize the final product using spectroscopic techniques (e.g. NMR, IR, MS)." ] } | |
CAS RN |
2191446-18-9 |
Product Name |
tert-butyl 4-(5-amino-1,3,4-oxadiazol-2-yl)piperazine-1-carboxylate |
Molecular Formula |
C11H19N5O3 |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
